Cas no 2172594-07-7 (2-1-(oxolan-2-ylmethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(oxolan-2-ylmethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172594-07-7
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• CID: 5940441
• PubChem ID: 165597951
• Update Time: 2025-05-23

2-1-(oxolan-2-ylmethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(oxolan-2-ylmethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• EN300-1598663
• 2-[1-(oxolan-2-ylmethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2172594-07-7

• Inchi： 1S/C12H18N4O/c1-9(2)12-11(5-6-13)14-15-16(12)8-10-4-3-7-17-10/h9-10H,3-5,7-8H2,1-2H3
• InChI Key： MUFQDOOBLHEWGG-UHFFFAOYSA-N
• SMILES： O1CCCC1CN1C(=C(CC#N)N=N1)C(C)C

Computed Properties

• Exact Mass: 234.14806121g/mol
• Monoisotopic Mass: 234.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-1-(oxolan-2-ylmethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile

Compound CAS No 2172594-07-7: A Comprehensive Overview

The compound with CAS No 2172594-07-7, known as 2-(oxolan-2-ylmethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile, is a highly specialized organic molecule with significant potential in various fields of chemistry and material science. This compound has garnered attention due to its unique structural features and promising applications in drug design, polymer synthesis, and advanced materials development. Recent studies have highlighted its role in enhancing the efficiency of chemical reactions and its compatibility with eco-friendly synthetic methodologies.

Structural Analysis and Synthesis

The molecular structure of 2-(oxolan-2-ylmethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile is characterized by a triazole ring system, which is a heterocyclic aromatic compound. The triazole ring is substituted with an oxolanemethyl group at position 4 and a propan-2-yl group at position 5. Additionally, the acetonitrile group attached to the triazole ring contributes to the molecule's reactivity and stability. The synthesis of this compound involves a multi-step process that includes nucleophilic substitution, cyclization, and functional group transformations. Researchers have optimized the synthesis pathway to achieve higher yields and better purity levels, making it more accessible for large-scale production.

Chemical Properties and Reactivity

This compound exhibits interesting chemical properties due to the presence of electron-withdrawing groups like the acetonitrile moiety. The triazole ring is known for its high stability under various reaction conditions, making it a versatile building block in organic synthesis. Recent studies have shown that 2-(oxolanemethyl)-5-(propan-2-yli)triazole acetonitrile can act as a catalyst in certain reactions, particularly in the formation of carbon-nitrogen bonds. Its ability to undergo click chemistry reactions has further expanded its utility in medicinal chemistry and materials science.

Applications in Drug Design

The compound has shown significant promise in the field of drug design due to its ability to modulate biological pathways. Researchers have explored its potential as a lead compound for developing new drugs targeting specific enzymes and receptors. For instance, studies have demonstrated that triazole-containing molecules can inhibit certain kinases involved in cancer progression. The presence of the oxolanemethyl group enhances the molecule's bioavailability, making it a strong candidate for further preclinical testing.

Role in Polymer Science

In polymer science, this compound has been utilized as a monomer for synthesizing novel polymers with unique mechanical and thermal properties. The triazole moiety provides excellent cross-linking capabilities, leading to polymers with enhanced durability and resistance to environmental factors. Recent advancements have focused on incorporating this compound into biodegradable polymers for use in sustainable packaging materials.

Environmental Impact and Sustainability

One of the most compelling aspects of CAS No 2172594-07-7 is its potential for contributing to sustainable chemistry practices. Its synthesis can be carried out using eco-friendly solvents and catalysts, reducing the environmental footprint associated with traditional chemical manufacturing processes. Furthermore, the compound's stability under various conditions minimizes waste generation during production.

Future Directions and Research Opportunities

Looking ahead, there are numerous opportunities for further research on this compound. Exploring its use in nanotechnology applications could unlock new possibilities in material science. Additionally, investigating its interactions with biological systems could pave the way for innovative therapeutic strategies. Collaborative efforts between chemists, biologists, and material scientists are expected to drive advancements in understanding and utilizing this compound's full potential.